Cas no 1566388-04-2 (2-(2-chloro-3-fluorophenyl)ethanimidamide)

• Product name: 2-(2-chloro-3-fluorophenyl)ethanimidamide
• CAS No: 1566388-04-2
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• CID: 6064091
• PubChem ID: 112652376

2-(2-chloro-3-fluorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-fluorophenyl)ethanimidamide
• EN300-1984149
• 1566388-04-2

• Inchi： 1S/C8H8ClFN2/c9-8-5(4-7(11)12)2-1-3-6(8)10/h1-3H,4H2,(H3,11,12)
• InChI Key： CMINXYUYELNOMG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(=N)N)F

Computed Properties

• Exact Mass: 186.0360041g/mol
• Monoisotopic Mass: 186.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(2-chloro-3-fluorophenyl)ethanimidamide

Compound CAS No. 1566388-04-2: 2-(2-chloro-3-fluorophenyl)ethanimidamide

The compound with CAS No. 1566388-04-2, commonly referred to as 2-(2-chloro-3-fluorophenyl)ethanimidamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chloro-fluorophenyl group with an ethanimidamide moiety, making it a versatile building block for various chemical applications.

Ethanimidamide derivatives, such as 2-(2-chloro-3-fluorophenyl)ethanimidamide, are known for their ability to participate in a wide range of chemical reactions, including nucleophilic substitutions and condensation reactions. The presence of the chloro and fluoro substituents on the phenyl ring introduces electronic effects that enhance the reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

Recent studies have highlighted the potential of 2-(2-chloro-3-fluorophenyl)ethanimidamide in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its use as a monomer in the synthesis of high-performance polymers, leveraging its ability to form strong intermolecular bonds through hydrogen bonding and other non-covalent interactions.

In addition to its role in materials science, CAS No. 1566388-04-2 has also been investigated for its potential applications in medicinal chemistry. The compound's structure suggests that it could serve as a lead molecule for the development of novel pharmaceutical agents, particularly those targeting specific biological pathways or enzymes.

The synthesis of 2-(2-chloro-3-fluorophenyl)ethanimidamide involves a multi-step process that typically begins with the preparation of the chloro-fluorophenyl precursor. This is followed by a series of functional group transformations, including amide formation, to yield the final product. The synthesis pathway has been optimized in recent years to improve yields and reduce production costs, making it more accessible for large-scale applications.

From an environmental perspective, CAS No. 1566388-04-2 has been studied for its biodegradability and toxicity profile. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, CAS No. 1566388-04-2 (2-(2-chloro-3-fluorophenyl)ethanimidamide) stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike, driving innovation across various sectors.